Cas no 65433-96-7 (7-Quinolinesulfonicacid)

• Product Name: 7-Quinolinesulfonicacid
• CAS No: 65433-96-7
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• CID: 505628
• PubChem ID: 3017605
• Update Time: 2025-04-19

7-Quinolinesulfonicacid Chemical and Physical Properties

Names and Identifiers

• 7-Quinolinesulfonicacid
• quinoline-7-sulfonic acid
• quinoline-7-sulphonic acid
• SCHEMBL4627734
• 65433-96-7
• EINECS 265-775-1
• DTXSID30984046
• NS00055330

• Inchi： 1S/C9H7NO3S/c11-14(12,13)8-4-3-7-2-1-5-10-9(7)6-8/h1-6H,(H,11,12,13)
• InChI Key： FBNVOSBSLQPUBQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=CC=CN=C2C=1)(=O)(=O)O

Computed Properties

• Exact Mass: 209.01471
• Monoisotopic Mass: 209.014664
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.6

Experimental Properties

• Density: 1.499
• Refractive Index: 1.675
• PSA: 67.26